Cas no 2228727-04-4 (2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 2228727-04-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6547590
• PubChem ID: 165835510
• Update Time: 2025-06-10

2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid
• EN300-1785042
• 2228727-04-4

• Inchi： 1S/C8H12N2O3/c1-10-6(3-4-9-10)5-7(13-2)8(11)12/h3-4,7H,5H2,1-2H3,(H,11,12)
• InChI Key： KKMQVYLSKGFBJD-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1=CC=NN1C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid

Introduction to 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 2228727-04-4) and Its Emerging Applications in Chemical Biology

2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid, identified by its CAS number 2228727-04-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to the class of pyrazole derivatives, which are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both a methoxy group and a 1-methyl-1H-pyrazol-5-yl moiety in its molecular structure contributes to its distinctive chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The molecular framework of this compound exhibits a high degree of functional diversity, which is attributed to the synergistic effects of its substituents. The methoxy group at the second carbon position enhances the compound's solubility in both polar and nonpolar solvents, facilitating its use in various biochemical assays. Meanwhile, the 1-methyl-1H-pyrazol-5-yl substituent introduces a rigid aromatic ring system that can interact with biological targets through hydrophobic and hydrogen bonding interactions. These structural features make 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrazole derivatives due to their demonstrated efficacy in preclinical studies. For instance, studies have shown that compounds containing the pyrazole core exhibit potent inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The anti-inflammatory potential of this compound has been particularly highlighted in research investigating its mechanism of action. Preliminary findings suggest that it may modulate the activity of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are key mediators of inflammation.

Furthermore, the anticancer properties of 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid have been extensively studied. Research indicates that this compound can induce apoptosis in cancer cell lines by activating stress signaling pathways such as p53-dependent apoptosis and caspase-mediated cell death. The molecular interactions between this compound and target proteins have been investigated using computational modeling techniques, revealing that it can bind to specific domains of kinases and transcription factors involved in cancer progression. These findings underscore the potential of this compound as a lead molecule for developing novel anticancer therapies.

The pharmacokinetic profile of 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid is another critical aspect that has been thoroughly examined. Studies have demonstrated that it exhibits favorable oral bioavailability and rapid absorption following administration. The compound's stability under physiological conditions also makes it suitable for formulation into various pharmaceutical dosage forms. Additionally, preliminary toxicity studies have shown that it exhibits low systemic toxicity at therapeutic doses, suggesting its potential for safe clinical use.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for synthesizing complex pyrazole derivatives like 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid. These methods include transition-metal-catalyzed cross-coupling reactions and enzymatic modifications, which have improved yield and purity while reducing environmental impact. Such innovations are crucial for scaling up production and making these compounds more accessible for further research and commercialization.

The role of computational chemistry in drug discovery has also been instrumental in understanding the biological activity of this compound. Molecular docking studies have revealed that it can interact with various targets with high affinity, including protein kinases, ion channels, and nuclear receptors. These insights have guided researchers in optimizing its structure to enhance binding affinity and selectivity. Furthermore, virtual screening techniques have been used to identify novel analogs with improved pharmacological properties.

In conclusion, 2-methoxy-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 2228727-04-4) is a promising compound with significant potential in chemical biology and drug development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable tool for investigating novel therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.